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Compound of Interest

Compound Name: Diphenylmercury

Cat. No.: B1670734 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of highly

toxic organomercury compounds like Diphenylmercury is of paramount importance. This

document provides essential, immediate safety and logistical information, including operational

and disposal plans, to ensure the well-being of laboratory personnel and the protection of the

environment.

Diphenylmercury is a white powder that is fatal if swallowed, inhaled, or absorbed through the

skin.[1][2] It may cause irritation to the eyes, skin, and respiratory tract and can have effects on

the central nervous system.[1] Due to its high toxicity, stringent safety protocols must be

followed at all times.

Exposure Limits and Toxicity Data
Understanding the permissible exposure limits is critical for ensuring a safe working

environment. The following table summarizes the key exposure limits for Diphenylmercury,

referenced as Mercury (Hg).
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Exposure Limit Type Value Issuing Organization

Permissible Exposure Limit

(PEL)
0.1 mg/m³ (as Hg) OSHA

Immediately Dangerous to Life

or Health (IDLH)
10.0 mg/m³ (as Hg) NIOSH

Threshold Limit Value (TLV) 0.1 mg/m³ (as Hg) ACGIH

Data sourced from PubChem CID 11488[2]

Personal Protective Equipment (PPE)
The selection and proper use of Personal Protective Equipment are the most critical barriers

against exposure. The following table outlines the minimum required PPE for handling

Diphenylmercury.
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Body Part Protective Equipment
Specifications and
Recommendations

Hands Chemical Impermeable Gloves

While specific breakthrough

times for Diphenylmercury are

not readily available, it is

recommended to use Silver

Shield/4H® gloves as an inner

layer with an outer layer of

nitrile gloves.[3][4] Do not use

latex gloves.[3] Inspect gloves

for any signs of degradation or

puncture before use.[5]

Eyes/Face
Safety Goggles and Face

Shield

Wear chemical safety goggles

that meet OSHA's eye and

face protection regulations in

29 CFR 1910.133 or European

Standard EN166.[1] A face

shield should be worn over

safety goggles, especially

when there is a risk of

splashing or aerosol

generation.[4][6]

Body Laboratory Coat

A flame-resistant lab coat

should be worn over personal

clothing.[4] Ensure the lab coat

is fully buttoned.

Respiratory Respirator All work with Diphenylmercury

must be conducted in a

certified chemical fume hood to

keep airborne concentrations

low.[1] If there is a potential for

exceeding exposure limits, a

respiratory protection program

that meets OSHA's 29 CFR

1910.134 and ANSI Z88.2
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requirements or European

Standard EN 149 must be

followed.[1]

Safe Handling and Storage Protocol
Adherence to a strict operational plan is crucial for minimizing the risk of exposure.

Engineering Controls:

All manipulations of Diphenylmercury must be carried out in a well-ventilated area,

specifically within a certified chemical fume hood.[1]

An eyewash station and a safety shower must be readily accessible in the immediate work

area.[1]

Handling Procedures:

Preparation: Before handling, ensure all necessary PPE is donned correctly. Prepare the

work area in the fume hood by lining it with absorbent, disposable bench paper.

Weighing and Transfer: When weighing, use an analytical balance inside the fume hood or a

containment glove box. Use non-sparking tools for all transfers to avoid creating dust.[7]

In Solution: When working with Diphenylmercury in solution, be aware that the risks may

increase due to the potential for splashing and increased absorption.[3]

Post-Handling: After handling, thoroughly wash hands and any potentially exposed skin with

soap and water.[1] Do not eat, drink, or smoke in the laboratory.[7]

Storage:

Store Diphenylmercury in a tightly closed, properly labeled container.[1]

The storage area should be a cool, dry, and well-ventilated location, away from incompatible

substances such as strong oxidizing agents.[1]
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The storage location should be a locked poison room or an area accessible only to

authorized personnel.[1]

Emergency Procedures
In the event of an exposure or spill, immediate and appropriate action is critical.

Emergency Situation First-Aid Measures

Skin Contact

Immediately remove all contaminated clothing.

[8] Wash the affected area with plenty of soap

and water for at least 15 minutes.[1] Seek

immediate medical attention.[1]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[1] Seek immediate

medical attention.[1]

Inhalation

Move the victim to fresh air immediately.[1] If

breathing is difficult, administer oxygen. If not

breathing, give artificial respiration.[1] Seek

immediate medical attention.[1]

Ingestion

Do NOT induce vomiting.[1] If the victim is

conscious and alert, rinse their mouth with water

and give 2-4 cupfuls of milk or water.[1] Never

give anything by mouth to an unconscious

person.[7] Seek immediate medical attention.[1]

Spill Response:

Evacuate the immediate area and notify others.

Wear appropriate PPE, including respiratory protection.

Avoid generating dust.[1]
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Carefully sweep or vacuum up the spilled material and place it into a suitable, labeled

container for disposal.[1]

Clean the spill area with a suitable decontamination solution.

Disposal Plan
All waste containing Diphenylmercury is considered hazardous waste.

Waste Collection: Collect all contaminated materials, including disposable PPE, bench

paper, and cleaning materials, in a designated and properly labeled hazardous waste

container.

Disposal: Chemical waste generators must adhere to US EPA guidelines under 40 CFR

Parts 261.3 for hazardous waste classification.[1] Consult with your institution's

environmental health and safety (EHS) office for specific disposal procedures. Do not

dispose of Diphenylmercury down the drain or in regular trash.[7]

Safe Handling Workflow for Diphenylmercury
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Caption: A logical workflow for the safe handling of Diphenylmercury.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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